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Compound of Interest

Compound Name: 9-Anthraldehyde

Cat. No.: B167246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Anthraldehyde, a derivative of anthracene, is a yellow crystalline solid that serves as a

versatile intermediate in organic synthesis.[1][2][3] Its unique photophysical properties,

stemming from the anthracene core, make it a valuable building block in the development of

dyes, pigments, and active pharmaceutical ingredients.[2][3][4] This technical guide provides a

comprehensive overview of the core physical properties of 9-Anthraldehyde, complete with

experimental protocols and structured data for ease of reference by researchers and

professionals in drug development.

Core Physical Properties
The fundamental physical characteristics of 9-Anthraldehyde are summarized in the tables

below. These properties are crucial for its handling, purification, and application in various

chemical reactions.

Table 1: General and Molecular Properties
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Property Value

Chemical Name 9-Anthracenecarboxaldehyde

Synonyms 9-Anthraldehyde, 9-Formylanthracene

CAS Number 642-31-9

Molecular Formula C₁₅H₁₀O

Molecular Weight 206.24 g/mol [1][3][5][6][7]

Appearance
Yellow to light orange crystalline solid or

powder[1][2][6][8][9]

Table 2: Thermal and Density Properties
Property Value

Melting Point 103-105 °C[1][5][10][11][12]

Boiling Point 405.7 ± 14.0 °C at 760 mmHg (estimate)[5][10]

Density 1.2 ± 0.1 g/cm³ (estimate)[5][10]

Table 3: Solubility and Stability
Property Description

Solubility
Soluble in toluene.[1][2][4][11][13] Insoluble in

water.

Stability Stable under normal conditions.[1][5][11]

Incompatibilities
Incompatible with strong bases and strong

oxidizing agents.[1][5][11]

Sensitivity Air sensitive.[1][4][13]

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physical properties of solid organic compounds like 9-Anthraldehyde.
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Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of finely powdered, dry 9-Anthraldehyde is packed into

a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned

with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele

tube or a Mel-Temp apparatus) containing a high-boiling liquid such as silicone oil.

Heating and Observation: The heating bath is heated slowly and steadily, with constant

stirring to ensure uniform temperature distribution.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. For pure compounds, this range is typically narrow (0.5-2

°C).

Sample Preparation Measurement

Data Recording

Powder Sample Pack Capillary Tube Mount on Thermometer Immerse in Heating Bath Heat Slowly Observe Melting

Record T_initial

Record T_final

Click to download full resolution via product page

Workflow for Melting Point Determination.

Solubility Determination
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Understanding the solubility of 9-Anthraldehyde is essential for choosing appropriate solvents

for reactions, purification, and analysis.

Methodology: Qualitative Assessment

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, toluene,

hexane) are selected.

Sample Addition: A small, measured amount of 9-Anthraldehyde (e.g., 10 mg) is placed into

a test tube.

Solvent Addition and Observation: A measured volume of the chosen solvent (e.g., 1 mL) is

added to the test tube. The mixture is agitated vigorously for a set period (e.g., 1 minute).

Classification: The solubility is classified based on visual observation:

Soluble: The solid dissolves completely.

Partially soluble: A significant portion of the solid dissolves.

Insoluble: No noticeable amount of the solid dissolves.

Purification by Recrystallization
Recrystallization is a common technique used to purify solid organic compounds. For 9-
Anthraldehyde, solvents like acetic acid or ethanol can be used.

Methodology

Solvent Selection: Choose a solvent in which 9-Anthraldehyde is sparingly soluble at room

temperature but highly soluble at the solvent's boiling point.

Dissolution: The impure solid is placed in a flask, and the minimum amount of hot solvent is

added to dissolve it completely.

Hot Filtration (if necessary): If insoluble impurities are present, the hot solution is filtered

through a pre-heated funnel to remove them.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystallization: The hot, clear solution is allowed to cool slowly and undisturbed to room

temperature, and then in an ice bath to promote the formation of well-defined crystals.

Isolation and Drying: The crystals are collected by vacuum filtration, washed with a small

amount of cold solvent, and then dried to remove any residual solvent.
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General Workflow for Purification by Recrystallization.
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Spectroscopic and Structural Properties
Spectroscopic Analysis
Spectroscopic techniques are indispensable for the structural elucidation and identification of 9-
Anthraldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the hydrogen and carbon framework of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present,

particularly the characteristic aldehyde C=O stretching vibration.

UV-Visible (UV-Vis) Spectroscopy: Due to its extended π-conjugated system, 9-
Anthraldehyde exhibits strong absorption in the UV-Vis region, which is useful for

quantitative analysis and studying its electronic properties.

Crystal Structure
X-ray crystallography has revealed that 9-Anthraldehyde crystallizes in an orthorhombic

system with the space group P2₁2₁2₁.[14] The anthracene core is planar, but the aldehyde

group is twisted out of this plane by approximately 27 degrees.[14]

Conclusion
This technical guide has provided a detailed overview of the essential physical properties of 9-
Anthraldehyde, along with standard experimental protocols for their determination. The

structured data and workflow diagrams are intended to serve as a valuable resource for

researchers and professionals engaged in the synthesis, purification, and application of this

important organic intermediate. A thorough understanding of these properties is fundamental to

leveraging the full potential of 9-Anthraldehyde in the development of novel materials and

pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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